4-methoxypyrrolidine-2-carboxamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxypyrrolidine-2-carboxamide can be achieved through a multi-step process involving the reaction of appropriate starting materials.", "Starting Materials": [ "4-methoxypyridine", "ethyl chloroformate", "ammonia", "sodium hydroxide", "acetic anhydride", "pyrrolidine" ], "Reaction": [ "Step 1: 4-methoxypyridine is reacted with ethyl chloroformate in the presence of a base such as sodium hydroxide to form 4-methoxypyridine-2-carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed using ammonia to form 4-methoxypyridine-2-carboxamide.", "Step 3: The carboxamide is then reacted with pyrrolidine in the presence of acetic anhydride to form 4-methoxypyrrolidine-2-carboxamide." ] } | |
CAS RN |
1249248-31-4 |
Product Name |
4-methoxypyrrolidine-2-carboxamide |
Molecular Formula |
C6H12N2O2 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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